Cas no 1479643-16-7 (5-Methoxy-3-methyl-1-(propan-2-yl)-1h-pyrazol-4-amine)

• Product Name: 5-Methoxy-3-methyl-1-(propan-2-yl)-1h-pyrazol-4-amine
• CAS No: 1479643-16-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5745129
• PubChem ID: 66025269
• Update Time: 2025-07-22

5-Methoxy-3-methyl-1-(propan-2-yl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0283591
• EN300-1295588
• 1-Isopropyl-5-methoxy-3-methyl-1h-pyrazol-4-amine
• 1479643-16-7
• AKOS015367634
• 5-METHOXY-3-METHYL-1-(PROPAN-2-YL)-1H-PYRAZOL-4-AMINE
• 1H-Pyrazol-4-amine, 5-methoxy-3-methyl-1-(1-methylethyl)-
• 5-Methoxy-3-methyl-1-(propan-2-yl)-1h-pyrazol-4-amine

• Inchi： 1S/C8H15N3O/c1-5(2)11-8(12-4)7(9)6(3)10-11/h5H,9H2,1-4H3
• InChI Key： LTQWEPBKZXYYPG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C(C)C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 279.1±35.0 °C(Predicted)
• pka: 4.82±0.10(Predicted)

Additional information on 5-Methoxy-3-methyl-1-(propan-2-yl)-1h-pyrazol-4-amine

Introduction to 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 1479643-16-7)

5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine, identified by its CAS number 1479643-16-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a structurally versatile scaffold that has been extensively explored for its biological activities. The presence of multiple functional groups, including a methoxy group, a methyl group, and an isobutyl substituent, contributes to the unique chemical properties and potential pharmacological effects of this molecule.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological activities such as anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine may influence its interactions with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various enzymatic and receptor pathways.

In the context of contemporary pharmaceutical research, 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine has been studied for its potential role in addressing various therapeutic challenges. For instance, modifications of the pyrazole scaffold have been shown to enhance binding affinity and selectivity towards specific biological targets. The methoxy group at position 5 and the methyl group at position 3 are critical for fine-tuning the pharmacokinetic and pharmacodynamic properties of the compound. Additionally, the isobutyl side chain at position 1 introduces steric hindrance that can influence receptor binding interactions.

One of the most compelling aspects of 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine is its potential in oncology research. Pyrazole derivatives have demonstrated efficacy in inhibiting key enzymes involved in cancer cell proliferation and survival. Preclinical studies have suggested that this compound may interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignancies. The structural features of 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine make it a suitable candidate for further development into an anticancer therapeutic agent.

Another area of interest is the antimicrobial activity of this compound. The pyrazole moiety has been reported to exhibit broad-spectrum antimicrobial properties by targeting bacterial enzymes and cell wall synthesis pathways. The presence of electron-withdrawing groups such as the methoxy and methyl substituents may enhance the compound's ability to interact with microbial targets. This makes 5-Methoxy-3-methyl-1-(propan-2-yl)-1H-pyrazol -4-am ine a valuable asset in the fight against drug-resistant pathogens.

The synthesis of 5-Methoxy -3-methyl -1-(propan -2 -yl) -1H-pyrazol -4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate hydrazines and α-haloketones or α-bromoaldehydes, followed by functional group modifications such as methylation and alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one.

In recent years, computational chemistry has played a pivotal role in the design and optimization of pyrazole derivatives. Molecular modeling techniques have been used to predict binding affinities and identify potential lead compounds for further experimental validation. The structural features of 5-Methoxy -3-methyl -1-(propan -2 -yl) -1H-pyrazol -4-am ine, including its hydrogen bonding capabilities and steric profile, can be accurately modeled using density functional theory (DFT) calculations. These insights help researchers refine their synthetic strategies and improve drug-like properties.

The pharmacokinetic profile of 5-Methoxy -3-methyl -1-(propan -2 -yl) -1H-pyrazol -4-am ine is another critical factor that influences its potential as a therapeutic agent. Studies have indicated that pyrazole derivatives generally exhibit good oral bioavailability due to their favorable solubility and metabolic stability. However, further investigation is needed to fully characterize the absorption, distribution, metabolism, excretion (ADME) properties of this specific compound. Understanding these parameters will be essential for optimizing dosing regimens and minimizing side effects.

From a regulatory perspective, 5-Methoxy -3-methyl -1-(propan -2 -yl) -1H-pyrazol -4-am ine must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. Preclinical studies involving cell culture assays, animal models, and possibly human trials are necessary to evaluate its therapeutic potential fully. Regulatory agencies such as the FDA and EMA have stringent guidelines for new drug applications, requiring comprehensive data on chemical composition, pharmacological activity, toxicology profiles, and manufacturing processes.

The future directions for research on 5-Methoxy -3-methyl -1-(propan -2-y l) -1H-pyra zol 4-am ine include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to enhance treatment outcomes. Additionally, green chemistry principles are being increasingly adopted in pharmaceutical synthesis to reduce environmental impact while maintaining high efficiency.

In conclusion,5-Methoxy 3-methyl 1(propan 2 yl) 1H pyra zol 4-am ine (CAS No 1479643167) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities Its investigation into oncology antimicrobial applications computational modeling synthetic strategies pharmacokinetic profile regulatory considerations all contribute to understanding its therapeutic potential This compound exemplifies how advances in chemical biology continue to drive innovation in drug discovery